Cas no 1628-60-0 (Benzothiazole,2-(1,3-pentadien-1-yl)-)

Benzothiazole,2-(1,3-pentadien-1-yl)- structure
1628-60-0 structure
Product Name:Benzothiazole,2-(1,3-pentadien-1-yl)-
CAS No:1628-60-0
MF:C12H11NS
MW:201.287441492081
CID:117890
PubChem ID:45077783
Update Time:2025-04-18

Benzothiazole,2-(1,3-pentadien-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,2-(1,3-pentadien-1-yl)-
    • Benzothiazole, 2-(1,3-pentadienyl)- (7CI,8CI)
    • 2-[(1E,3Z)-1,3-Pentadien-1-yl]-1,3-benzothiazole
    • 1628-60-0
    • Inchi: 1S/C12H11NS/c1-2-3-4-9-12-13-10-7-5-6-8-11(10)14-12/h2-9H,1H3/b3-2-,9-4+
    • InChI Key: BFWCCPXKLYHMMP-SEEXIRIMSA-N
    • SMILES: S1C(/C=C/C=C\C)=NC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 201.06133
  • Monoisotopic Mass: 201.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 41.1A^2

Experimental Properties

  • PSA: 12.89
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